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Compound of Interest

Compound Name: Diethylaminosulfur trifluoride

Cat. No.: B140258 Get Quote

Introduction: Diethylaminosulfur trifluoride (DAST) is a versatile fluorinating agent used in

various chemical syntheses. However, its utility is matched by its significant hazards. DAST is

corrosive, reacts violently with water to produce toxic hydrogen fluoride (HF) gas, is flammable,

and can decompose violently at temperatures above 50°C. Adherence to strict safety protocols

is therefore non-negotiable to ensure the well-being of laboratory personnel and the integrity of

research.

This guide provides essential, procedural information for the safe handling, storage, and

disposal of DAST, tailored for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical. The following table summarizes the

minimum required PPE when handling DAST. Always consult the specific Safety Data Sheet

(SDS) and your institution's safety guidelines.
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Body Area Required Equipment Specifications & Rationale

Eyes / Face

Tightly fitting safety goggles

AND a face shield (minimum 8-

inch).[1]

Provides protection from

splashes and fumes. Standard

safety glasses are insufficient.

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1][2]

Skin / Body

Flame-retardant and chemical-

impermeable suit or lab coat.

[2]

Protects against skin contact

and potential fires. Antistatic

properties are recommended

to prevent ignition from static

discharge.[3]

Hands
Chemical-impermeable gloves.

[2]

Use gloves specifically rated

for DAST. Always inspect

gloves for integrity before use

and practice proper removal

techniques to avoid

contaminating skin.[1] Dispose

of gloves immediately after

handling.

Respiratory
Full-face respirator with

appropriate cartridges.

Required if exposure limits are

exceeded, if vapors or

aerosols are generated, or if

working outside of a certified

chemical fume hood.[2][4] Use

respirators approved by

NIOSH (US) or CEN (EU).[1]

Feet Closed-toe safety shoes.[5]
Protects feet from spills and

falling objects.

Operational Plan: Safe Handling Workflow
All operations involving DAST must be conducted within a certified chemical fume hood. The

following workflow provides a step-by-step guide for safe handling.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Cleanup

4. Storage

Verify Fume Hood
Certification & Airflow

Don Full PPE
(Gloves, Goggles, Face Shield, Coat)

Ensure Emergency Access
(Eyewash, Shower, Ca-Gluconate Gel)

Remove Incompatible Materials
(Water, Acids, Bases, Glassware)

Set Up & Ground Equipment
(Use non-sparking tools)

Dispense DAST Slowly
(Under inert atmosphere if possible)

Keep Container Tightly Sealed
When Not in Use

Continuously Monitor Reaction
(Avoid temperature > 50°C)

Decontaminate Work Surface

Segregate & Label Waste
(DAST, contaminated materials)

Doff & Dispose of PPE Correctly
(Especially gloves)

Store in Designated Refrigerator
(2-8 °C, explosion-proof)Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of DAST.
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Emergency Procedures
Immediate and correct response to a DAST exposure is critical. Symptoms of exposure to the

decomposition product, HF, may be delayed.

Exposure Type Immediate First Aid Response

Inhalation

Move the person to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Call for immediate medical

attention.[4][5]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected area with copious amounts of

water for at least 15 minutes.[5] Apply 2.5%

calcium gluconate gel to the affected area

continuously until medical help arrives.[3] Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.[5]

Remove contact lenses if present and easy to

do.[3] Seek immediate medical attention from an

ophthalmologist.

Ingestion

Do NOT induce vomiting.[5] If the person is

conscious, rinse their mouth with water and

have them drink one or two glasses of water or

milk to dilute the substance.[3] Never give

anything by mouth to an unconscious person.[5]

Call for immediate medical attention.

Spill & Fire Response:

Spill: Evacuate unnecessary personnel.[5] Wearing full PPE, absorb the spill with a dry, inert

chemical absorbent (e.g., Chemizorb®).[3] Do not use water.[4] Collect the material using

non-sparking, explosion-proof equipment and place it in a suitable, closed container for

disposal.[4][5] Ventilate the area thoroughly.
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Fire: DAST is flammable.[4] Use dry powder, dry sand, or alcohol-resistant foam to

extinguish.[4] DO NOT USE WATER.[4] Firefighters must wear gas-tight chemical protective

clothing and self-contained breathing apparatus (SCBA).[5] There is a risk of explosion if

containers are heated under confinement.[4][5]

Personnel Exposure

Immediate Actions

Exposure or Spill Event

Identify Exposure Type Spill or Fire

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Ingestion

Ingestion

Remove Clothing
Flush with Water (15 min)

Apply Calcium Gluconate Gel

Flush with Water (15 min)
Remove Contacts

Move to Fresh Air
Provide Oxygen/CPR if needed

Rinse Mouth
Drink Water/Milk

DO NOT Induce Vomiting

Seek Immediate
Medical Attention

Evacuate Area
Don Full PPE

Contain with Dry Absorbent
Use Non-Sparking Tools

Spill

Use Dry Chemical/Foam
DO NOT USE WATER

Cool Containers

Fire
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Caption: Emergency response decision tree for DAST incidents.

Disposal Plan
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Chemical waste management must comply with all local, regional, and national regulations.

Do Not Neutralize: Do not attempt to neutralize DAST waste in the lab. It reacts violently with

water, acids, and bases.[5]

Segregate Waste: Keep DAST waste separate from all other waste streams, especially

aqueous waste.

Containerize: Collect surplus DAST and any contaminated materials (e.g., absorbent,

gloves) in a designated, properly labeled, and sealed container. The container must be

compatible with DAST (e.g., not glass).[5][6]

Professional Disposal: Waste must be disposed of through a licensed professional waste

disposal service.[1] The recommended method is incineration in a facility equipped with an

afterburner and a scrubber to handle the hazardous decomposition products like HF.[5]

Empty Containers: Handle empty containers as if they still contain the product, as residual

vapors are flammable and hazardous.[5]

Storage Requirements
Proper storage is essential to maintain the stability of DAST and prevent hazardous situations.
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Parameter Requirement Rationale

Temperature 2 - 8 °C.[5]

DAST can decompose

violently at higher

temperatures. Use an

explosion-proof refrigerator.[5]

Atmosphere
Store under an inert gas (e.g.,

Nitrogen, Argon).[5]
DAST is moisture-sensitive.[5]

Container
Tightly closed, original

container.[3]

Prevents moisture ingress and

leakage. Containers must be

carefully resealed after

opening.[1]

Incompatible Materials

Water, acids, strong bases,

strong oxidizing agents,

alcohols, and glass.[4][5]

DAST reacts violently or

dangerously with these

substances.[5]

Storage Area

A dry, well-ventilated,

designated corrosives area.[5]

[7]

Ensures separation from

incompatible materials and

provides a safe storage

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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